Cas no 56222-45-8 (1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-2-(4-propylphenoxy)-)

1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-2-(4-propylphenoxy)- structure
56222-45-8 structure
Product Name:1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-2-(4-propylphenoxy)-
CAS No:56222-45-8
MF:C19H24O5
MW:332.390866279602
CID:349450
PubChem ID:71444789
Update Time:2025-04-19

1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-2-(4-propylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-2-(4-propylphenoxy)-
    • 1-(4-hydroxy-3-methoxyphenyl)-2-(4-propylphenoxy)propane-1,3-diol
    • DTXSID50853543
    • 56222-45-8
    • Inchi: 1S/C19H24O5/c1-3-4-13-5-8-15(9-6-13)24-18(12-20)19(22)14-7-10-16(21)17(11-14)23-2/h5-11,18-22H,3-4,12H2,1-2H3
    • InChI Key: SLIXMPLHHWTMLZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)CCC)C(CO)C(C1C=CC(=C(C=1)OC)O)O

Computed Properties

  • Exact Mass: 332.16242
  • Monoisotopic Mass: 332.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • PSA: 79.15
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